N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(3,4-dimethylphenoxy)butanamide

• IUPAC Name: N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(3,4-dimethylphenoxy)butanamide
• InChI: InChI=1S/C23H26N2O4S/c1-6-20(29-17-8-7-14(2)15(3)11-17)22(26)25-23-24-19(13-30-23)18-12-16(27-4)9-10-21(18)28-5/h7-13,20H,6H2,1-5H3,(H,24,25,26)
• InChI Key: XFHKTWDLQRLKGM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=NC(=CS1)C2=C(C=CC(=C2)OC)OC)OC3=CC(=C(C=C3)C)C
• Molecular Formula: C23H26N2O4S
• Molecular Weight: 426.5 g/mol

Description

N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(3,4-dimethylphenoxy)butanamide, commonly known as DMXB-A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. DMXB-A belongs to a class of compounds known as positive allosteric modulators of alpha7 nicotinic acetylcholine receptors (nAChRs), which are involved in various physiological and pathological processes.

Mechanism of Action

DMXB-A acts as a positive allosteric modulator of alpha7 N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(3,4-dimethylphenoxy)butanamide, which are involved in various physiological and pathological processes. Alpha7 N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(3,4-dimethylphenoxy)butanamide are found in the central nervous system and are involved in neurotransmission, synaptic plasticity, and inflammation. DMXB-A enhances the activity of alpha7 N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(3,4-dimethylphenoxy)butanamide, leading to increased neurotransmitter release and improved cognitive function.
Biochemical and physiological effects:
DMXB-A has been shown to have various biochemical and physiological effects, including improving memory and attention, reducing inflammation, and providing neuroprotection. DMXB-A has been shown to enhance synaptic plasticity and improve cognitive function in animal models. Additionally, DMXB-A has been investigated for its potential use in the treatment of inflammatory disorders and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using DMXB-A in lab experiments include its well-characterized mechanism of action and its potential therapeutic applications. However, the complex synthesis method for DMXB-A and its limited availability may be a limitation for some lab experiments.

Future Directions

Future research on DMXB-A could focus on its potential use in the treatment of cognitive disorders, inflammatory disorders, and neurodegenerative diseases. Additionally, further studies could investigate the potential of DMXB-A as a therapeutic agent for other conditions, such as pain and addiction. Finally, the development of more efficient synthesis methods for DMXB-A could increase its availability and facilitate further research.

Scientific Research Applications

DMXB-A has been the subject of extensive research due to its potential therapeutic applications. It has been studied for its effects on cognitive function, inflammation, and neuroprotection. DMXB-A has been shown to improve memory and attention in animal models and has been investigated for its potential use in the treatment of Alzheimer's disease and other cognitive disorders.